Polonium-204 atom

• Molecular Formula: Po
• Molecular Weight: 203.9803 g/mol
• IUPAC Name: polonium-204
• InChI: InChI=1S/Po/i1-5
• InChI Key: HZEBHPIOVYHPMT-FTXFMUIASA-N
• Isomeric SMILES: [204Po]
• Canonical SMILES: [Po]

Description

Polonium-204 atom is a polonium atom.

Scientific Research Applications

Radiochemical Separation and Elemental Discovery

Polonium, including Polonium-204, has a significant historical context in scientific research. It was the first element discovered using radiochemical separation methods by Pierre and Marie Curie. This discovery was crucial in the development of radiochemistry and the understanding of radioactive elements (Ansoborlo, 2014).

Nuclear Physics Research

Studies on Polonium-204, along with other isotopes like Polonium-206, have been instrumental in understanding nuclear physics. Research using gamma-gamma fast timing techniques provides insights into the low-lying yrast states and the systematic behavior of transition strengths in polonium isotopes (Stoyanova et al., 2018).

Ionization and Spectroscopy Studies

Resonant ionization laser ion source (RILIS) techniques have been used to study the ionization of polonium isotopes, including Polonium-204. These studies are essential for understanding the fundamental properties and behavior of polonium isotopes in various states (Cocolios et al., 2008).

Radiotoxicology and Environmental Impact

Research on polonium, including Polonium-204, often focuses on its radiotoxicological properties and environmental impact. Polonium isotopes are created in nuclear reactors and exhibit high radioactivity, which poses significant health risks. Studies explore how polonium interacts with biological systems and its distribution in the environment (Susdarwono, 2021).

Occupational Health and Safety

The effects of polonium exposure, including Polonium-204, on occupational health have been studied extensively. Research on workers exposed to polonium at nuclear facilities provides valuable data on the long-term health impacts of polonium exposure (Boice et al., 1978).

Fundamental Chemical and Physical Properties

Studies on the first ionization energy of polonium, including Polonium-204, contribute to a deeper understanding of its chemical and physical properties. These findings are crucial for the development of new technologies and materials involving polonium (Fink et al., 2019).